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For Researchers, Scientists, and Drug Development Professionals

BG11 medium is a widely utilized, non-enriched growth medium for the cultivation and

maintenance of a diverse range of freshwater, soil, and marine cyanobacteria (blue-green

algae).[1][2] Its defined composition of essential inorganic salts and trace metals supports the

photoautotrophic growth of these microorganisms.[1] Given its prevalence in research and

development, a thorough understanding of its composition, preparation, and associated safety

protocols is paramount to ensure experimental reproducibility and laboratory safety.

This guide provides an in-depth overview of the BG11 medium, detailing its chemical

components, step-by-step preparation protocols, and comprehensive safety and handling

procedures.

Composition of BG11 Medium
The composition of BG11 medium can have slight variations depending on the laboratory and

the specific cyanobacterial species being cultured. The following tables summarize a standard,

widely accepted composition for 1 liter of BG11 medium.

Table 1: Macronutrient Composition
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Component Chemical Formula Concentration (g/L)

Sodium Nitrate NaNO₃ 1.5

Dipotassium Hydrogen

Phosphate
K₂HPO₄ 0.0314 - 0.04

Magnesium Sulfate

Heptahydrate
MgSO₄·7H₂O 0.036 - 0.075

Calcium Chloride Dihydrate CaCl₂·2H₂O 0.036

Sodium Carbonate Na₂CO₃ 0.020

Ferric Ammonium Citrate C₆H₈FeNO₇ 0.006

Citric Acid C₆H₈O₇ 0.0056 - 0.006

| Disodium Magnesium EDTA | C₁₀H₁₂N₂O₈Na₂Mg | 0.001 |

Sources:[1][3]

Table 2: Trace Metal Solution Composition (per 1 Liter of Solution)

Component Chemical Formula Concentration (g/L)

Boric Acid H₃BO₃ 2.86

Manganese Chloride

Tetrahydrate
MnCl₂·4H₂O 1.81

Zinc Sulfate Heptahydrate ZnSO₄·7H₂O 0.222

Sodium Molybdate Dihydrate Na₂MoO₄·2H₂O 0.390

Copper Sulfate Pentahydrate CuSO₄·5H₂O 0.079

| Cobalt(II) Nitrate Hexahydrate | Co(NO₃)₂·6H₂O | 0.0494 |

Sources:[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.himedialabs.com/media/TD/M1541.pdf
https://www.researchgate.net/figure/Composition-of-BG-11-medium_tbl1_308692839
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://uwaterloo.ca/canadian-phycological-culture-centre/cultures/culture-media/bg-11
https://www.ccap.ac.uk/wp-content/uploads/MR_BG11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for BG11 Medium
Preparation
Accurate preparation of BG11 medium is critical for consistent results. The use of stock

solutions is highly recommended to avoid errors associated with weighing very small quantities

and to prevent precipitation.[7]

A. Preparation of Stock Solutions

It is convenient to prepare concentrated stock solutions of the different components. Store all

stock solutions in a refrigerator at 2-8°C.[1][4]

Stock 1: NaNO₃ (150 g/L): Dissolve 150 g of Sodium Nitrate in deionized water (dH₂O) to a

final volume of 1 L.

Stock 2: K₂HPO₄ (5 g/L): Dissolve 5 g of Dipotassium Hydrogen Phosphate in dH₂O to a final

volume of 1 L.[4]

Stock 3: MgSO₄·7H₂O (49.4 g/L): Dissolve 49.4 g of Magnesium Sulfate Heptahydrate in

dH₂O to a final volume of 1 L.[4]

Stock 4: CaCl₂·2H₂O (29.4 g/L): Dissolve 29.4 g of Calcium Chloride Dihydrate in dH₂O to a

final volume of 1 L.[4]

Stock 5: Chelation Solution: To prepare 1 L, dissolve 9.0 g of Ferric Citrate and 9.0 g of Citric

Acid in dH₂O.[4] Autoclave to fully dissolve and store in the dark.[4]

Stock 6: EDTA (10 g/L): Dissolve 10 g of Disodium Magnesium EDTA in dH₂O to a final

volume of 1 L.[4]

Stock 7: Na₂CO₃ (20 g/L): Dissolve 20 g of Sodium Carbonate in dH₂O to a final volume of 1

L.[4]

Stock 8: Trace Metal Solution: Add each of the components from Table 2 to ~800 mL of

dH₂O, ensuring each is fully dissolved before adding the next.[4] Bring the final volume to 1

L.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-and-preparation-of-bg11-medium
https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-and-preparation-of-bg11-medium
https://utex.org/products/bg-11-medium
https://www.himedialabs.com/media/TD/M1541.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Preparation of 1L of Liquid BG11 Medium

Start with approximately 900 mL of dH₂O in a 1 L flask or beaker with a magnetic stirrer.[7][8]

While stirring, add the stock solutions in the specified order to avoid precipitation.[7][8] A

common protocol involves combining the following volumes of the stock solutions described

above:

Stock 1 (NaNO₃): 10 mL[4]

Stock 2 (K₂HPO₄): 8.0 mL[4]

Stock 3 (MgSO₄·7H₂O): 1.5 mL[4]

Stock 4 (CaCl₂·2H₂O): 1.2 mL[4]

Stock 5 (Chelation Solution): 0.67 mL[4]

Stock 6 (EDTA): 0.1 mL[4]

Stock 7 (Na₂CO₃): 1.0 mL[4]

Stock 8 (Trace Metals): 1.0 mL[4]

Bring the total volume to 1 L with dH₂O.[8]

Check the pH and adjust to 7.1 - 7.4 using 1M HCl or 1M NaOH as needed.[1][4]

For solid media, add 10-15 g of bacteriological agar per liter before sterilization.[6][9]

C. Sterilization and Storage

Dispense the medium into appropriate vessels (e.g., flasks, tubes).[1]

Sterilize by autoclaving at 121°C (15 psi) for 15-30 minutes.[1][6] Note that autoclaving can

cause the pH to rise, so a post-sterilization check may be necessary after the medium has

cooled and equilibrated with the atmosphere for approximately 24 hours.[7]

Allow the medium to cool to room temperature before use.[1]
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Store the prepared medium in a tightly closed container at 2-8°C.[1]

Workflow for BG11 Medium Preparation
The following diagram illustrates the general workflow for preparing BG11 medium, from stock

solution preparation to final sterilization and storage.
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Step 1: Stock Solution Preparation

Step 2: Final Medium Assembly

Step 3: Final Processing & Storage
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Caption: Workflow diagram for the preparation of BG11 medium.
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Safety and Handling
While BG11 medium is not considered acutely toxic, it is classified as an irritant, and its

components may present hazards.[10][11] Adherence to good laboratory practices is essential.

A. Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards are associated with irritation upon contact with eyes, skin, or the

respiratory system (especially if using a powdered premix).[10][11]

Table 3: Hazard Summary and Required PPE

Exposure Route Potential Hazard
Required Personal
Protective Equipment
(PPE)

Eye Contact
Causes serious eye
irritation.[11]

Safety glasses with side
shields or chemical safety
goggles.

Skin Contact
May cause skin irritation.[10]

[11]

Lab coat and disposable

gloves (e.g., nitrile). Inspect

gloves before use.[12]

Inhalation

May cause respiratory

irritation, particularly with

powdered forms.[11]

Use in a well-ventilated area.

Avoid raising dust.[11] A

respirator may be needed for

large spills or poor ventilation.

| Ingestion | May be harmful if swallowed. | Do not ingest. Wash hands thoroughly after

handling.[11] |

Note: Some components, such as Boric Acid, are classified with reproductive toxicity (Category

1B).[11] Handle with appropriate caution.

B. First Aid Measures
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In case of accidental exposure, follow these first aid procedures and consult the Safety Data

Sheet (SDS) for the specific product.[12]

Table 4: First Aid Procedures

Exposure Type First Aid Response

Eye Contact

Immediately rinse with plenty of water for
at least 15 minutes, holding the eyelids
open.[12] If irritation persists, consult a
physician.[10]

Skin Contact

Wash off with soap and plenty of water.[12]

Remove contaminated clothing.[11] If irritation

occurs, seek medical advice.

Inhalation

Move the person to fresh air.[10] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[10][12]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

[12] Rinse mouth with water and consult a physician.[12] |

C. Spill and Disposal Procedures

Spills: For liquid spills, wipe up with an inert absorbent material (e.g., damp sponge, paper

towels) and place in a suitable, closed container for disposal.[10][12] For powdered spills,

avoid creating dust, clean up immediately, and dispose of as chemical waste.[11] Ensure

adequate ventilation.[12]

Disposal: Dispose of unused medium and contaminated materials in accordance with

federal, state, and local environmental regulations.[11] Do not allow the material to enter

sewers or drainage systems.[11] A dedicated BG11 waste container should be used.[13]

Safe Handling and Emergency Response Workflow
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This diagram outlines the logical flow for safely handling BG11 medium and the appropriate

initial responses to an accidental spill or exposure.

Begin Work with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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